2-Fluoro-5-nitrobenzenesulfonamide
Overview
Description
2-Fluoro-5-nitrobenzenesulfonamide is a chemical compound with the molecular formula C6H5FN2O4S and a molecular weight of 220.18 .
Synthesis Analysis
The synthesis of 2-Fluoro-5-nitrobenzenesulfonamide can be achieved from 4-Fluoronitrobenzene . The process involves heating 1-fluoro-4-nitrobenzene (compound 106) in chlorosulphonic acid at 110° C .Molecular Structure Analysis
The InChI code for 2-Fluoro-5-nitrobenzenesulfonamide is 1S/C6H5FN2O4S/c7-5-2-1-4 (9 (10)11)3-6 (5)14 (8,12)13/h1-3H, (H2,8,12,13) .Physical And Chemical Properties Analysis
The predicted boiling point of 2-Fluoro-5-nitrobenzenesulfonamide is 411.0±55.0 °C, and its predicted density is 1.637±0.06 g/cm3 . Its pKa is predicted to be 9.08±0.60 .Scientific Research Applications
- Carbonic Anhydrase Inhibition : 2-Fluoro-5-nitrobenzenesulfonamide is a carbonic anhydrase inhibitor. Carbonic anhydrases play essential roles in physiological processes, including pH regulation and ion transport. Researchers explore this compound’s potential as a scaffold for designing novel inhibitors with therapeutic applications .
- 2’-Fluoro Arabino Nucleic Acid (FANA) : FANA, classified as a xeno nucleic acid (XNA), is a subject of investigation in synthetic genetic polymers. Researchers study FANA-based XNA agents for fundamental research, functional evolution, and translational applications. The unique 2-fluoro modification enhances stability and hybridization properties .
Medicinal Chemistry and Drug Development
Synthetic Genetic Polymers
Safety and Hazards
The safety data sheet for 2-Fluoro-5-nitrobenzenesulfonamide suggests that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the target organs being the respiratory system .
Mechanism of Action
Target of Action
It is known that sulfonamides, a class of compounds to which 2-fluoro-5-nitrobenzenesulfonamide belongs, often target bacterial enzymes involved in the synthesis of folic acid .
Mode of Action
Sulfonamides are generally known to inhibit the enzyme dihydropteroate synthase, which is crucial for the synthesis of folic acid in bacteria . By inhibiting this enzyme, sulfonamides prevent the production of folic acid, which is essential for bacterial growth and reproduction .
Biochemical Pathways
As a sulfonamide, it is likely to interfere with the folic acid synthesis pathway in bacteria . This interference can lead to a decrease in bacterial growth and reproduction .
Pharmacokinetics
Sulfonamides are generally well absorbed from the gastrointestinal tract, widely distributed throughout body tissues, metabolized in the liver, and excreted in the urine .
Result of Action
As a sulfonamide, it is likely to result in the inhibition of bacterial growth and reproduction by interfering with the synthesis of folic acid .
properties
IUPAC Name |
2-fluoro-5-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FN2O4S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H,(H2,8,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSZQFSAYLOJFHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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